N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C27H25NO7/c1-15-19-14-18(28-27(30)17-7-10-22(32-3)24(13-17)34-5)8-11-20(19)35-26(15)25(29)16-6-9-21(31-2)23(12-16)33-4/h6-14H,1-5H3,(H,28,30)
• InChI Key: GUCBCASEECLMRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H25NO7
• Molecular Weight: 475.5 g/mol

Description

The compound is a benzamide derivative, which is a class of compounds containing a benzoyl group attached to an amide group. Benzamides have a wide range of uses in the medical, industrial, and biological fields.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups including benzoyl, amide, and methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Benzamides generally have high melting points and are resistant to hydrolysis.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some benzamides are used as antipsychotic drugs and work by blocking dopamine receptors.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. Some benzamides can cause skin and eye irritation, and inhalation or ingestion can be harmful.

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. Benzamides are a focus of ongoing research due to their wide range of biological activities.